Cas no 618067-86-0 (3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI))

3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI) structure
618067-86-0 structure
Product Name:3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI)
CAS No:618067-86-0
MF:C7H15NO
MW:129.200102090836
CID:1020810
PubChem ID:11309522
Update Time:2025-04-20

3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinol,1-(1-methylethyl)-,(3S)-(9CI)
    • I0430
    • 1-Isopropyl-3-pyrrolidinol
    • 618067-86-0
    • F14624
    • AS-47608
    • AKOS009159193
    • DTXSID00461839
    • MYFPIRLHESHOGR-UHFFFAOYSA-N
    • SCHEMBL105168
    • A872829
    • 1-propan-2-ylpyrrolidin-3-ol
    • 929193-82-8
    • MFCD00191525
    • (3r)-1-isopropylpyrrolidin-3-ol
    • (3S)-1-ISOPROPYLPYRROLIDIN-3-OL
    • 1-Isopropyl-3-hydroxypyrrolidine
    • 1-isopropylpyrrolidin-3-ol
    • 42729-56-6
    • CS-0205285
    • Inchi: 1S/C7H15NO/c1-6(2)8-4-3-7(9)5-8/h6-7,9H,3-5H2,1-2H3
    • InChI Key: MYFPIRLHESHOGR-UHFFFAOYSA-N
    • SMILES: OC1CCN(C(C)C)C1

Computed Properties

  • Exact Mass: 129.115
  • Monoisotopic Mass: 129.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5A^2
  • XLogP3: 0.6
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